Piperidin-4-YL-quinolin-3-YL-methanone
Overview
Description
“Piperidin-4-YL-quinolin-3-YL-methanone” is an organic compound . It belongs to the class of organic compounds known as hydroquinolones . These are compounds containing a hydrogenated quinoline bearing a ketone group .
Synthesis Analysis
Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Molecular Structure Analysis
The molecular structure of “Piperidin-4-YL-quinolin-3-YL-methanone” is represented by the linear formula C15H16N2O . Its InChI Code is 1S/C15H16N2O/c18-15(11-5-7-16-8-6-11)13-9-12-3-1-2-4-14(12)17-10-13/h1-4,9-11,16H,5-8H2 .Chemical Reactions Analysis
Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Physical And Chemical Properties Analysis
“Piperidin-4-YL-quinolin-3-YL-methanone” has a molecular weight of 240.3 . It is an orange solid .Scientific Research Applications
Pharmacology
Piperidin-4-YL-quinolin-3-YL-methanone has significant implications in pharmacology due to its structural characteristics. The piperidine moiety is a common feature in many pharmacologically active compounds, and when combined with the quinolin-3-yl-methanone group, it may interact with various biological targets . This compound could be explored for its potential as a lead structure in the development of new therapeutic agents.
Medicinal Chemistry
In medicinal chemistry, Piperidin-4-YL-quinolin-3-YL-methanone serves as a versatile intermediate. It can be used to synthesize a variety of derivatives that exhibit a broad range of biological activities. Its molecular framework is particularly valuable for creating compounds with potential anti-Alzheimer’s activity, as it can inhibit cholinesterases .
Drug Design
The compound’s structure is conducive to drug design, especially for central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier makes it a candidate for designing drugs targeting neurological conditions. The piperidine and quinoline components are often seen in molecules designed to modulate neurotransmitter systems .
Organic Synthesis
Piperidin-4-YL-quinolin-3-YL-methanone is a key building block in organic synthesis. It can undergo various chemical reactions to form complex molecules. Its reactivity allows for the construction of diverse heterocyclic compounds, which are essential in developing pharmaceuticals and agrochemicals .
Chemical Biology
In chemical biology, this compound can be used to study the interaction between small molecules and biological systems. It can act as a probe to understand the molecular basis of diseases or as a tool to discover new biological pathways .
Biochemistry
The biochemical applications of Piperidin-4-YL-quinolin-3-YL-methanone include its use as a substrate or inhibitor in enzymatic reactions. It can help in elucidating enzyme mechanisms or in the development of enzyme-based assays for diagnostic purposes .
Future Directions
Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs . Piperidine byproducts showed several important pharmacophoric features and are being utilized in different therapeutic applications . This suggests that “Piperidin-4-YL-quinolin-3-YL-methanone” and other piperidine derivatives have potential for future drug discovery and development .
properties
IUPAC Name |
piperidin-4-yl(quinolin-3-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O/c18-15(11-5-7-16-8-6-11)13-9-12-3-1-2-4-14(12)17-10-13/h1-4,9-11,16H,5-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BASMSMZLIAYPFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(=O)C2=CC3=CC=CC=C3N=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00680063 |
Source
|
| Record name | (Piperidin-4-yl)(quinolin-3-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00680063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Piperidin-4-YL-quinolin-3-YL-methanone | |
CAS RN |
1073944-16-7 |
Source
|
| Record name | (Piperidin-4-yl)(quinolin-3-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00680063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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